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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for calcium sulfide (CaS),
focusing on its chemical formula and molar mass. The information is presented to support
research and development activities where precise chemical specifications are required.

Chemical Formula and Structure

Calcium sulfide is an inorganic compound with the chemical formula CaS.[1] It consists of one

calcium cation (Ca?*) and one sulfide anion (S27) held together by ionic bonding.[2][3] The ions
are arranged in a 1:1 ratio, resulting in a neutral compound.[3] In its solid state, calcium sulfide
crystallizes in a cubic structure similar to rock salt.[1]

Molar Mass and Composition

The molar mass of a compound is the sum of the atomic masses of its constituent atoms. The
calculation for calcium sulfide is based on the standard atomic weights of calcium and sulfur.

The determination of the molar mass of calcium sulfide is a standard computational procedure
rooted in its chemical formula. The protocol involves the following steps:

 I|dentify the chemical formula: The established formula for calcium sulfide is CaS.[2]

o Determine constituent elements: The elements present are Calcium (Ca) and Sulfur (S).
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o Obtain standard atomic weights: The atomic weights for each element are sourced from the
periodic table. The atomic mass of calcium is approximately 40.08 g/mol , and the atomic
mass of sulfur is approximately 32.07 g/mol .[4]

o Calculate total mass: The molar mass is calculated by summing the atomic masses of all
atoms in the formula.[5] For CaS, this involves adding the atomic mass of one calcium atom
to that of one sulfur atom.

The following table summarizes the quantitative data used to determine the molar mass of
calcium sulfide.

. . . Total Mass
Constituent Chemical ) Atomic Mass ( o
Quantity Contribution (
Element Symbol g/mol )
g/mol )
Calcium Ca 1 40.078 40.078
Sulfur S 1 32.065 32.065
Calcium Sulfide CasS - - 72.143

Note: The final molar mass is approximately 72.14 g/mol .[1][6] Minor variations (e.g., 72.15
g/mol ) may exist depending on the source of atomic weight data.[4][7]

Workflow Visualization

The logical process for calculating the molar mass of calcium sulfide from its chemical formula
is depicted in the diagram below. This workflow is fundamental in chemical and pharmaceutical
sciences for tasks such as stoichiometry, solution preparation, and quantitative analysis.
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Caption: Workflow for calculating the molar mass of CaS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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